Cas no 51299-02-6 (Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI))

51299-02-6 structure
Product name:Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI)
CAS No:51299-02-6
MF:C14H11N3O2
MW:253.256042718887
CID:378992
Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI)
- G 1013
- G1013 (fungicide)
- Carbamic acid, 1H-benzimidazol-2-yl-, phenyl ester (9CI)
-
- Inchi: 1S/C14H11N3O2/c18-14(19-10-6-2-1-3-7-10)17-13-15-11-8-4-5-9-12(11)16-13/h1-9H,(H2,15,16,17,18)
- InChI Key: QIFOLEMFVCVXSE-UHFFFAOYSA-N
- SMILES: C(OC1=CC=CC=C1)(=O)NC1NC2=CC=CC=C2N=1
Computed Properties
- Exact Mass: 253.085
- Monoisotopic Mass: 253.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67A^2
- XLogP3: 3.1
Experimental Properties
- Density: 1.406±0.06 g/cm3(Predicted)
- pka: 10.90±0.10(Predicted)
Carbamic acid,1H-benzimidazol-2-yl-, phenyl ester (9CI) Related Literature
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
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3. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
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